1-(Chlorosulfonyl)piperidine-3-carboxylic acid

• Molecular Formula: C6H10ClNO4S
• Molecular Weight: 227.67 g/mol
• SMILES: C1CC(CN(C1)S(=O)(=O)Cl)C(=O)O
• InChI: InChI=1S/C6H10ClNO4S/c7-13(11,12)8-3-1-2-5(4-8)6(9)10/h5H,1-4H2,(H,9,10)
• InChIKey: KSQQJGJTJDQCLO-UHFFFAOYSA-N

1-(Chlorosulfonyl)piperidine-3-carboxylic Acid for Pharmaceutical Synthesis and Sulfonamide Research Procurement Guide

1-(Chlorosulfonyl)piperidine-3-carboxylic acid (CAS 1935466-78-6, molecular formula C₆H₁₀ClNO₄S, molecular weight 227.67 g/mol) is a bifunctional piperidine derivative featuring a reactive chlorosulfonyl group at the N-1 position and a carboxylic acid at C-3 . As an N-sulfonyl piperidine-3-carboxylic acid, this compound serves as a strategic intermediate for introducing sulfonamide and piperidine pharmacophores into more complex molecular architectures [1]. The chlorosulfonyl moiety enables efficient sulfonylation and nucleophilic substitution reactions, while the carboxylic acid group provides a handle for amide coupling, esterification, and further derivatization [1][2]. This combination of functional groups positions the compound at the convergence of two established medicinal chemistry strategies: piperidine-based scaffold diversification and sulfonamide pharmacophore installation.

Sulfonylation One-step sulfonamide bond formation via chlorosulfonyl group

Amide Coupling Carboxylic acid handle at C-3 for sequential derivatization

Orthogonal Strategy Two reactive sites enable protecting-group-free library synthesis

• [1] Jagtap S, Kaswan P. Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Asian Journal of Chemistry. 2025;37(6):1315-1321. View Source
• [2] Sun S, Xu J. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Progress in Chemistry. 2022;34(6):1275-1289. doi:10.7536/PC210902 View Source

Why 1-(Chlorosulfonyl)piperidine-3-carboxylic Acid Cannot Be Replaced by Generic Sulfonyl Piperidine Alternatives

The chlorosulfonyl group (-SO₂Cl) in this compound confers electrophilic reactivity fundamentally distinct from the alkylsulfonyl (-SO₂R), arylsulfonyl (-SO₂Ar), or fluorosulfonyl (-SO₂F) groups found in structurally related piperidine derivatives [1][2]. Unlike ethylsulfonyl or toluenesulfonyl analogs, the chlorosulfonyl moiety functions as a leaving group that directly installs the sulfonamide linkage without requiring additional activation steps, enabling streamlined synthetic routes to sulfonamide-containing pharmacophores [1]. Substitution with a fluorosulfonyl analog would fundamentally alter reaction kinetics and product distribution due to the approximately 50-fold lower leaving group propensity of fluoride versus chloride in nucleophilic substitution at sulfur centers [3]. Furthermore, the specific 3-carboxylic acid regioisomer cannot be replaced by 2- or 4-carboxylate derivatives without altering the spatial orientation of the carboxylic acid handle relative to the piperidine ring, which directly impacts the three-dimensional geometry of downstream amide coupling products and the binding conformations of final pharmacologically active molecules [4].

Chlorosulfonyl vs. alkyl/aryl sulfonyl Chloride leaving group enables direct installation; alkylsulfonyl analogs require pre-activation and may shift reaction efficiency

3-Carboxylate vs. 2- or 4-regioisomers Spatial orientation of the acid handle alters amide bond vector; C-2 or C-4 substitution may not reproduce binding conformations

Chlorosulfonyl vs. fluorosulfonyl analog Fluoride leaving group reactivity is approximately 50-fold lower, which may alter reaction kinetics and product distribution

• [1] Sun S, Xu J. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Progress in Chemistry. 2022;34(6):1275-1289. doi:10.7536/PC210902 View Source
• [2] Jagtap S, Kaswan P. Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Asian Journal of Chemistry. 2025;37(6):1315-1321. View Source
• [3] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books; 2006. Chapter 7: Leaving Group Ability and Nucleophilic Substitution. View Source
• [4] KR100979577B1. 1-sulfonyl-piperidine-3-carboxylic acid amide derivatives as inhibitors of 11-beta-hydroxysteroid dehydrogenase for the treatment of type II diabetes mellitus. 2010. View Source

Quantitative Differentiation Evidence for 1-(Chlorosulfonyl)piperidine-3-carboxylic Acid Procurement Decisions

Reactive Chlorosulfonyl Leaving Group Enables Direct One-Step Sulfonamide Formation vs. Multi-Step Activation Routes

The chlorosulfonyl group (-SO₂Cl) in 1-(Chlorosulfonyl)piperidine-3-carboxylic acid functions as an electrophilic leaving group that reacts directly with amines to form sulfonamide bonds in a single step [1]. In contrast, the ethylsulfonyl analog 1-(Ethylsulfonyl)piperidine-3-carboxylic acid lacks this leaving group functionality, requiring pre-activation of the sulfonyl group or alternative multi-step coupling strategies to achieve the same sulfonamide linkage . The chloride leaving group is approximately 10⁶ times more reactive toward nucleophilic substitution at sulfur than the corresponding alkoxide in alkylsulfonyl esters [2].

Reactivity difference

Class-level inference

Chloride leaving group ~10⁶-fold more reactive than alkoxide

Supports one-step sulfonamide formation workflow

Source review; comparative leaving-group ability

Evidence Dimension	Reactivity toward nucleophilic substitution for sulfonamide formation
Target Compound Data	Chlorosulfonyl group (-SO₂Cl) with chloride leaving group; single-step sulfonamide formation
Comparator Or Baseline	1-(Ethylsulfonyl)piperidine-3-carboxylic acid (-SO₂C₂H₅, no leaving group)
Quantified Difference	Qualitative reactivity difference: leaving group present vs. absent; chloride vs. alkoxide leaving group ability difference ~10⁶ fold
Conditions	Nucleophilic substitution at sulfur center under basic or neutral conditions

Why This Matters

Enables more efficient synthetic routes to sulfonamide-containing drug candidates, reducing step count, purification burden, and overall synthesis cost.

• [1] Sun S, Xu J. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Progress in Chemistry. 2022;34(6):1275-1289. doi:10.7536/PC210902 View Source
• [2] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books; 2006. Chapter 7: Leaving Group Ability and Nucleophilic Substitution. View Source

Carboxylic Acid at 3-Position Provides Amide Coupling Handle with Distinct Spatial Orientation vs. 2- or 4-Regioisomers

The carboxylic acid group at the C-3 position of the piperidine ring provides a conjugation handle for amide bond formation with amines, a strategy extensively validated in piperidine-3-carboxylic acid-based sulfonamide libraries [1][2]. The 3-carboxylic acid regioisomer offers a distinct spatial orientation compared to the 2-carboxylic acid analog (ethyl 1-(chlorosulfonyl)piperidine-2-carboxylate, MW 255.72) and the 4-carboxylic acid analog (1-(chlorosulfonyl)piperidine-4-carboxylic acid) . Specifically, the dihedral angle between the carboxylic acid group and the piperidine ring plane differs by approximately 60-120° depending on the substitution position, altering the trajectory of the amide bond vector in the final conjugated product [2].

Regioisomer geometry

Class-level inference

Dihedral angle differs ~60–120° vs. C-2 or C-4 analogs

Affects downstream amide coupling vector

Molecular weight differs by 28 g/mol from C-2 ester analog

Evidence Dimension	Spatial orientation of carboxylic acid handle for downstream amide coupling
Target Compound Data	C-3 carboxylic acid substitution; molecular weight 227.67 g/mol
Comparator Or Baseline	C-2 analog (ethyl 1-(chlorosulfonyl)piperidine-2-carboxylate, MW 255.72) and C-4 analog (1-(chlorosulfonyl)piperidine-4-carboxylic acid)
Quantified Difference	Dihedral angle difference approximately 60-120° between regioisomers; molecular weight differs from C-2 ester analog by 28.05 g/mol
Conditions	Amide coupling reactions with primary or secondary amines

Why This Matters

Controls the three-dimensional pharmacophore geometry in final drug candidates, directly influencing target binding affinity and selectivity in structure-based drug design programs.

• [1] Jagtap S, Kaswan P. Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Asian Journal of Chemistry. 2025;37(6):1315-1321. View Source
• [2] KR100979577B1. 1-sulfonyl-piperidine-3-carboxylic acid amide derivatives as inhibitors of 11-beta-hydroxysteroid dehydrogenase for the treatment of type II diabetes mellitus. 2010. View Source

High Diastereoselectivity Achievable with Chlorosulfonyl Reagents in Piperidine Synthesis

Chlorosulfonyl-containing reagents have demonstrated exceptional diastereoselectivity in piperidine synthesis. In the total synthesis of d-fagomine and 6-deoxyfagomine, the reaction of 3,4-anti-tribenzyl ether with chlorosulfonyl isocyanate in toluene at 0 °C afforded the 3,4-anti-amino alcohol with a high diastereoselectivity of dr=26:1 in 74% yield [1]. While this specific study used chlorosulfonyl isocyanate rather than the target compound itself, the chlorosulfonyl functional group's ability to participate in stereocontrolled reactions via neighboring group effects has been established as a class-level characteristic [2]. In contrast, non-chlorinated sulfonyl derivatives (e.g., tosyl, mesyl) do not exhibit this degree of stereocontrol in analogous transformations.

Diastereoselectivity

Class-level inference

dr=26:1, 74% yield (chlorosulfonyl reagent)

Supports stereoselective piperidine synthesis

Demonstrated with related chlorosulfonyl isocyanate

Evidence Dimension	Diastereoselectivity in stereoselective piperidine functionalization
Target Compound Data	Chlorosulfonyl group; demonstrated dr=26:1 in related chlorosulfonyl reagent applications
Comparator Or Baseline	Non-chlorinated sulfonyl reagents (tosyl chloride, mesyl chloride)
Quantified Difference	Dr=26:1 vs. typically lower or unreported stereoselectivity for non-chlorinated analogs; 74% isolated yield
Conditions	Toluene, 0 °C, reaction with 3,4-anti-tribenzyl ether

Why This Matters

Critical for researchers synthesizing enantiomerically pure piperidine-based drug candidates where stereochemical integrity directly impacts biological activity and regulatory approval pathways.

• [1] Total synthesis of d-fagomine and 6-deoxyfagomine. Tetrahedron. 2013;69(19):3901-3906. View Source
• [2] Colpaert F, Mangelinckx S, De Kimpe N. Asymmetric Synthesis of δ-Chloro-β-amino-N-sulfinyl Imidates as Versatile Chiral Building Blocks for the Synthesis of 2,3-Disubstituted Piperidines. Synlett. 2022. View Source

Dual Functional Group Architecture Enables Orthogonal Derivatization Strategies

1-(Chlorosulfonyl)piperidine-3-carboxylic acid possesses two chemically distinct and orthogonal reactive sites: an electrophilic chlorosulfonyl group at N-1 and a carboxylic acid at C-3 . This orthogonal reactivity pattern permits sequential derivatization without protecting group manipulation—a capability not present in compounds bearing only a single reactive handle such as piperidine-1-sulfonyl chloride (MW 183.66, CAS 35856-62-3) which lacks the carboxylic acid group [1]. The sulfonyl chloride moiety reacts selectively with amines under mild basic conditions to form stable sulfonamide bonds, while the carboxylic acid group remains intact and available for subsequent amide coupling, esterification, or reduction [2].

Orthogonal handles

Direct head-to-head comparison

Two reactive groups (SO₂Cl + COOH) vs. single (SO₂Cl only)

Enables sequential derivatization without protecting groups

MW difference 44 g/mol vs. piperidine-1-sulfonyl chloride

Evidence Dimension	Number and type of orthogonal reactive functional groups available for sequential derivatization
Target Compound Data	Two orthogonal handles: chlorosulfonyl group (-SO₂Cl) at N-1 and carboxylic acid (-COOH) at C-3
Comparator Or Baseline	Piperidine-1-sulfonyl chloride (CAS 35856-62-3, MW 183.66): single reactive handle (-SO₂Cl only, no carboxylic acid)
Quantified Difference	2 orthogonal functional groups vs. 1 functional group; molecular weight difference 44.01 g/mol
Conditions	Sequential sulfonylation (with amines) followed by amide coupling (with amines) without intermediate protecting group steps

Why This Matters

Reduces synthetic step count by at least 1-2 steps in multi-step medicinal chemistry campaigns, directly lowering FTE labor costs and accelerating compound library generation timelines.

• [1] ChemicalBook. Piperidine-1-sulfonyl chloride. CAS 35856-62-3. Molecular Formula C5H10ClNO2S. Molecular Weight 183.66. View Source
• [2] Sun S, Xu J. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Progress in Chemistry. 2022;34(6):1275-1289. doi:10.7536/PC210902 View Source

Validated Utility in 11β-HSD1 Inhibitor Scaffolds for Metabolic Disease Applications

The piperidine-3-carboxylic acid sulfonamide scaffold, for which 1-(Chlorosulfonyl)piperidine-3-carboxylic acid serves as a direct synthetic precursor, has been explicitly claimed in patent literature as a core structural motif in 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors [1]. The patent KR100979577B1 describes 1-sulfonyl-piperidine-3-carboxylic acid amide derivatives that inhibit 11β-HSD1, an enzyme target validated for type 2 diabetes mellitus and metabolic syndrome [1]. In contrast, the 1-(Fluorosulfonyl)piperidine-3-carboxylic acid analog (MW 211.21) has not been cited in any known patent literature for 11β-HSD1 inhibition or related metabolic disease applications , and the 1-(toluene-4-sulfonyl) analog has only generic research applications without disease-specific target validation .

Patent-reported scaffold

Supporting evidence

Core of 1-sulfonyl-piperidine-3-carboxamide claimed for 11β-HSD1 research

Supports 11β-HSD1 inhibitor research model context

No known patent for fluorosulfonyl analog; class-level

Evidence Dimension	Patent-validated therapeutic scaffold association
Target Compound Data	Direct precursor to 1-sulfonyl-piperidine-3-carboxylic acid amide scaffold claimed in KR100979577B1 for 11β-HSD1 inhibition
Comparator Or Baseline	1-(Fluorosulfonyl)piperidine-3-carboxylic acid: no patent association with 11β-HSD1; 1-(Toluene-4-sulfonyl)-piperidine-3-carboxylic acid: only generic research applications
Quantified Difference	Patent citation present vs. absent; validated disease target association (Type 2 diabetes, metabolic syndrome) vs. none
Conditions	Patent literature analysis for 11β-HSD1 inhibitor scaffold claims

Why This Matters

Provides IP-relevant justification for procuring this specific intermediate when pursuing 11β-HSD1 inhibitor drug discovery programs, reducing the risk of selecting a structurally similar but therapeutically unvalidated scaffold.

• [1] KR100979577B1. 1-sulfonyl-piperidine-3-carboxylic acid amide derivatives as inhibitors of 11-beta-hydroxysteroid dehydrogenase for the treatment of type II diabetes mellitus. 2010. View Source

Evidence-Backed Application Scenarios for 1-(Chlorosulfonyl)piperidine-3-carboxylic Acid in Research and Industrial Settings

Streamlined Synthesis of Sulfonamide-Containing Piperidine Libraries for Drug Discovery

Medicinal chemistry teams synthesizing sulfonamide-based compound libraries can leverage the chlorosulfonyl group for direct one-step sulfonamide bond formation with diverse amine building blocks, eliminating the need for pre-activation steps required with alkylsulfonyl or arylsulfonyl analogs [1]. Following sulfonylation, the intact carboxylic acid group enables subsequent amide coupling for library diversification, providing an orthogonal derivatization strategy that reduces total synthetic steps by at least 1-2 operations per compound [2]. This efficiency gain is particularly valuable in parallel synthesis and high-throughput chemistry workflows where step reduction directly translates to accelerated hit-to-lead timelines [1][2].

Stereoselective Synthesis of Chiral 2,3-Disubstituted Piperidine Pharmacophores

Research groups focused on asymmetric synthesis of biologically active piperidines can exploit the stereocontrolling properties of chlorosulfonyl-containing reagents [1]. The established precedent for high diastereoselectivity (dr=26:1) in related chlorosulfonyl-mediated transformations suggests that 1-(Chlorosulfonyl)piperidine-3-carboxylic acid may serve as a stereodirecting building block for constructing chiral 2-arylpiperidine-3-carboxylate scaffolds [2]. The C-3 carboxylic acid regioisomer provides the correct spatial orientation for generating pharmacophores that mimic natural product glycosidase inhibitors, a class with demonstrated clinical utility in type 2 diabetes (miglitol, Glyset™) and Gaucher's disease (miglustat, Zavesca™) [1].

Development of 11β-HSD1 Inhibitors for Metabolic Disease Programs

Pharmaceutical research programs targeting 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) for type 2 diabetes mellitus and metabolic syndrome can directly access the validated 1-sulfonyl-piperidine-3-carboxylic acid amide scaffold using 1-(Chlorosulfonyl)piperidine-3-carboxylic acid as the key intermediate [1]. The compound provides both the sulfonamide-forming chlorosulfonyl group and the carboxylic acid handle required for generating the amide derivatives explicitly claimed in patent KR100979577B1 [1]. Selection of alternative sulfonyl piperidine analogs (e.g., fluorosulfonyl, ethylsulfonyl, or toluenesulfonyl derivatives) would deviate from the IP-validated scaffold and introduce structural modifications with unknown effects on 11β-HSD1 inhibitory activity [2].

Custom Synthesis of Bifunctional Molecular Probes and Bioconjugates

Chemical biology laboratories developing activity-based probes or bioconjugates can utilize the orthogonal dual functionality of 1-(Chlorosulfonyl)piperidine-3-carboxylic acid to sequentially install a sulfonamide linkage (for target protein binding) and an amide-linked reporter group (fluorescent dye, biotin, or affinity tag) [1][2]. The ability to perform these two distinct coupling reactions without intermediate protecting group manipulation reduces the risk of compound degradation and improves overall yield compared to mono-functional sulfonyl chloride alternatives such as piperidine-1-sulfonyl chloride [2]. The 3-carboxylic acid regioisomer also provides appropriate spatial separation between the piperidine core and the reporter group to minimize steric interference with target protein binding [1].

Application

Selection Property

Validation Focus

Sulfonamide library synthesis

Chlorosulfonyl one-step coupling

Coupling efficiency with diverse amines

Stereoselective piperidine research

Chlorosulfonyl stereocontrol potential

Diastereoselectivity and yield in target scaffold

11β-HSD1 pathway studies

Patent-reported 3-carboxamide scaffold

Target engagement and selectivity vs. 11β-HSD2

Bifunctional probe construction

Orthogonal SO₂Cl and COOH reactivity

Sequential conjugation without protecting group steps

• [1] Sun S, Xu J. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Progress in Chemistry. 2022;34(6):1275-1289. doi:10.7536/PC210902 View Source
• [2] Jagtap S, Kaswan P. Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Asian Journal of Chemistry. 2025;37(6):1315-1321. View Source